Cas no 81711-13-9 (Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-, trans-)
81711-13-9 structure
Product Name:Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-, trans-
CAS No:81711-13-9
MF:C18H27F
MW:262.405389070511
CID:703384
PubChem ID:578936
Update Time:2025-04-19
Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-, trans-
- Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-
- 81711-13-9
- DTXSID401260041
- 1-Fluoro-4-(4-hexylcyclohexyl)benzene #
- 1-Fluoro-4-(trans-4-hexylcyclohexyl)benzene
- SCHEMBL5347953
- LCQAFSNKNAGTOR-UHFFFAOYSA-N
- SCHEMBL4801477
-
- Inchi: 1S/C18H27F/c1-2-3-4-5-6-15-7-9-16(10-8-15)17-11-13-18(19)14-12-17/h11-16H,2-10H2,1H3
- InChI Key: LCQAFSNKNAGTOR-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1CCC(CCCCCC)CC1
Computed Properties
- Exact Mass: 262.209679023g/mol
- Monoisotopic Mass: 262.209679023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 0Ų
Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-, trans- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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